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Compound of Interest

Compound Name: N-(Hydroxymethyl)nicotinamide

Cat. No.: B1678751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(Hydroxymethyl)nicotinamide is a derivative of nicotinic acid with notable pharmaceutical

applications, including cholepoietic and cholagogic activities. Ensuring the quality and stability

of pharmaceutical preparations containing this active ingredient is paramount. This document

provides a detailed protocol for the quantitative analysis of N-(Hydroxymethyl)nicotinamide in

pharmaceutical dosage forms, specifically tablets, using a validated Thin-Layer

Chromatography (TLC)-densitometry method. This method is demonstrated to be precise,

accurate, and suitable for routine quality control and stability studies.

Principle
This analytical method is based on the separation of N-(Hydroxymethyl)nicotinamide from

other components on a silica gel TLC plate followed by quantitative determination using

densitometry. The compound is separated using a specific mobile phase, and its concentration

is determined by measuring the absorbance of the resulting chromatographic spot at a defined

wavelength. The method's validation is established in accordance with International

Conference on Harmonisation (ICH) guidelines.
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The overall experimental process for the quantitative analysis of N-
(Hydroxymethyl)nicotinamide is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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